(Z)-1-(3-(1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one

• IUPAC Name: (Z)-1-[3-(1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl]-3-thiophen-2-ylprop-2-en-1-one
• InChI: InChI=1S/C13H13N3O2S/c17-12(4-3-11-2-1-7-19-11)16-6-5-10(8-16)13-14-9-18-15-13/h1-4,7,9-10H,5-6,8H2/b4-3-
• InChI Key: QSPJUJGIJPBKJY-ARJAWSKDSA-N
• Canonical SMILES: C1CN(CC1C2=NOC=N2)C(=O)C=CC3=CC=CS3
• Isomeric SMILES: C1CN(CC1C2=NOC=N2)C(=O)/C=C\C3=CC=CS3
• Molecular Formula: C13H13N3O2S
• Molecular Weight: 275.33 g/mol

Description

(Z)-1-(3-(1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one, also known as TFP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. TFP is a yellow powder that is soluble in organic solvents and has a molecular weight of 326.36 g/mol.

Scientific Research Applications

Pharma Market Reflections

This compound is highlighted in the context of pharmaceutical patenting, where derivatives including pyrrolidine and oxadiazole are used as alpha-subtype selective 5-HT-1D receptor agonists, suggesting a potential application in migraine treatment. The compound's structure is part of a broader class of molecules that are being explored for their selective biological activities, indicating its relevance in drug discovery and development processes (V. Habernickel, 2001).

Anticancer Potential

A significant application of oxadiazole derivatives, closely related to the compound , has been in the realm of cancer research. A study identified 5-(3-chlorothiophen-2-yl)-3-(4-trifluoromethylphenyl)-1,2,4-oxadiazole as a novel apoptosis inducer, demonstrating activity against breast and colorectal cancer cell lines. This finding underlines the compound's potential as an anticancer agent, with the ability to induce cell cycle arrest and apoptosis, a fundamental process for eliminating cancer cells. The identification of TIP47, an IGF II receptor binding protein, as a molecular target, further adds to the therapeutic relevance of this class of compounds (Han-Zhong Zhang et al., 2005).

Material Science Applications

In material science, derivatives of this compound, particularly those involving oxadiazole and thiophene units, have been explored for their nonlinear optical and optical power-limiting properties. For instance, a study on new thiophene-based conjugated polymers demonstrated significant negative nonlinear refractive indices and reverse saturable absorption, indicating their suitability for optical power-limiting applications. Such materials are valuable in developing protective devices against intense light sources (P. Poornesh et al., 2010).